Cas no 18729-49-2 (Cyclopropaneethanol, α-cyclopropyl-)

Cyclopropaneethanol, α-cyclopropyl- structure
18729-49-2 structure
Product Name:Cyclopropaneethanol, α-cyclopropyl-
CAS No:18729-49-2
MF:C8H14O
MW:126.196162700653
CID:2733507
PubChem ID:15625755
Update Time:2024-03-01

Cyclopropaneethanol, α-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneethanol, α-cyclopropyl-
    • Inchi: 1S/C8H14O/c9-8(7-3-4-7)5-6-1-2-6/h6-9H,1-5H2
    • InChI Key: FFSVPBOKQJWXIU-UHFFFAOYSA-N
    • SMILES: OC(CC1CC1)C1CC1

Computed Properties

  • Exact Mass: 126.104465066g/mol
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų
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